Cas no 8038-77-5 (5-(4-Nitrophenyl)thiophene-2-carboxylic acid)

5-(4-Nitrophenyl)thiophene-2-carboxylic acid structure
8038-77-5 structure
Product Name:5-(4-Nitrophenyl)thiophene-2-carboxylic acid
CAS No:8038-77-5
MF:C11H7NO4S
MW:249.242581605911
CID:725523
Update Time:2023-08-02

5-(4-Nitrophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Fats and Glyceridicoils, bayberry
    • BAYBERRY WAX
    • 5-(4-Nitrophenyl)thiophene-2-carboxylic acid
    • 5-(4-nitrophenyl)-2-thiophenecarboxylic acid
    • 5735AH
    • KM2031
    • STK279716
    • ST45137426
    • 5-(4-NITROPHENYL)THIOPHENE-2-CARBOXYLIC&
    • 5-(4-Nitrophenyl)thiophene-2-carboxylic acid, AldrichCPR
    • Inchi: 1S/C11H7NO4S/c13-11(14)10-6-5-9(17-10)7-1-3-8(4-2-7)12(15)16/h1-6H,(H,13,14)
    • InChI Key: KQLUSGVTGAPFDW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 309
  • XLogP3: 3
  • Topological Polar Surface Area: 111
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